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Compound of Interest

Compound Name: Coelogin

CAS No.: 82358-31-4

Cat. No.: B1213894

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Coelogin is a phenanthrenoid compound first isolated from the high-altitude Himalayan orchid

Coelogyne cristata.[1][2] Its chemical structure is based on a phenanthro[4,5-bcd]pyran

framework.[1][2] Given the diverse pharmacological activities reported for phenanthrene

derivatives from orchids, accurate and reliable quantification of Coelogin is essential for

phytochemical analysis, standardization of herbal extracts, and further pharmacological

studies.[3][4]

This application note describes a validated High-Performance Liquid Chromatography (HPLC)

method for the quantification of Coelogin. The method is demonstrated to be specific, linear,

accurate, precise, and robust, making it suitable for routine quality control and research

applications. The validation parameters have been established in accordance with the

International Council for Harmonisation (ICH) guidelines.[5][6][7]
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Materials and Reagents
Reference Standard: Coelogin (purity ≥98%), isolated and purified from Coelogyne cristata.

Solvents: HPLC grade methanol, acetonitrile, and water.

Plant Material: Dried and powdered whole plant of Coelogyne cristata.

Chemicals: Formic acid (analytical grade).

Instrumentation and Chromatographic Conditions
A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a

photodiode array (PDA) or UV detector was used.

Parameter Condition

HPLC Column
Reversed-phase C18 column (e.g., 250 mm x

4.6 mm, 5 µm particle size)

Mobile Phase A: 0.1% Formic acid in WaterB: Acetonitrile

Gradient Program

0-5 min: 30% B5-25 min: 30-70% B25-30 min:

70-90% B30-35 min: 90% B35-40 min: 30% B

(Re-equilibration)

Flow Rate 1.0 mL/min

Column Temperature 30 °C

Detection UV at 280 nm

Injection Volume 10 µL

Run Time 40 minutes

Preparation of Standard Solutions
Primary Stock Solution (1000 µg/mL): Accurately weigh 10 mg of Coelogin reference

standard and dissolve it in a 10 mL volumetric flask with methanol. Sonicate for 10 minutes

to ensure complete dissolution.
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Working Standard Solutions: Prepare a series of working standard solutions by serially

diluting the primary stock solution with methanol to obtain concentrations ranging from 1

µg/mL to 100 µg/mL.

Sample Preparation (from Plant Material)
Extraction: Accurately weigh 1.0 g of powdered Coelogyne cristata plant material into a flask.

Add 25 mL of 80% methanol.

Sonication: Sonicate the mixture for 45 minutes in an ultrasonic bath at room temperature.

Centrifugation: Centrifuge the mixture at 4000 rpm for 15 minutes and collect the

supernatant.

Re-extraction: Repeat the extraction process on the residue twice more.

Combine and Evaporate: Pool the supernatants and evaporate to dryness under reduced

pressure using a rotary evaporator.

Final Sample Solution: Reconstitute the dried extract in 5.0 mL of methanol. Filter the

solution through a 0.45 µm syringe filter into an HPLC vial before injection.

Method Validation
The developed HPLC method was validated according to ICH guidelines for specificity,

linearity, accuracy, precision, limit of detection (LOD), limit of quantitation (LOQ), and

robustness.[6][7][8]

Specificity
Specificity was determined by comparing the chromatograms of a blank (methanol), a standard

solution of Coelogin, and a sample extract from Coelogyne cristata. The retention time of the

Coelogin peak in the sample extract was compared with that of the reference standard. The

peak purity was also evaluated using the PDA detector to ensure no co-eluting impurities were

present.
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Linearity was assessed by injecting six concentrations of Coelogin standard solutions (5, 10,

25, 50, 75, and 100 µg/mL) in triplicate.[9] A calibration curve was constructed by plotting the

mean peak area against the concentration.

Table 1: Linearity Data for Coelogin Quantification

Concentration (µg/mL) Mean Peak Area (n=3)

5 110540

10 221350

25 552980

50 1106120

75 1659500

100 2212800

Regression Equation y = 22105x + 1250

Correlation Coefficient (R²) 0.9998

Accuracy
Accuracy was determined by performing a recovery study. A known amount of Coelogin
standard was spiked into a pre-analyzed sample at three different concentration levels (80%,

100%, and 120% of the sample concentration). Each level was analyzed in triplicate.

Table 2: Accuracy (Recovery) Study Results

Spiking
Level

Amount
in Sample
(µg/mL)

Amount
Spiked
(µg/mL)

Amount
Found
(µg/mL)

%
Recovery

Mean %
Recovery

% RSD

80% 25.2 20.2 44.9 98.6 99.1 0.89

100% 25.2 25.2 50.1 99.4 99.5 0.65

120% 25.2 30.2 55.8 100.5 100.2 0.47
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Precision
Precision was evaluated at two levels: repeatability (intra-day) and intermediate precision

(inter-day).[10]

Repeatability: Six replicate injections of a 50 µg/mL standard solution were performed on the

same day.

Intermediate Precision: The analysis was repeated on three different days by different

analysts.

Table 3: Precision Study Results (Concentration = 50 µg/mL)

Precision Type Replicate Peak Area
Mean Peak
Area

% RSD

Repeatability

(Intra-day)
1-6 - 1106500 0.75%

Intermediate

(Inter-day)
Day 1-3 - 1107100 1.22%

Acceptance criteria for precision is typically an RSD of ≤ 2%.[6]

LOD and LOQ
The Limit of Detection (LOD) and Limit of Quantitation (LOQ) were calculated based on the

standard deviation of the response and the slope of the calibration curve.[10]

LOD = 3.3 × (σ/S)

LOQ = 10 × (σ/S)

Where σ is the standard deviation of the y-intercept of the regression line and S is the

slope of the calibration curve.

Table 4: LOD and LOQ Values
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Parameter Value (µg/mL)

LOD 0.25

LOQ 0.82

Robustness
The robustness of the method was evaluated by introducing small, deliberate variations in the

chromatographic conditions, including flow rate (±0.1 mL/min), column temperature (±2 °C),

and mobile phase composition (±2% organic). The % RSD of the peak area was calculated for

each condition.

Table 5: Robustness Study Results

Parameter Varied Modification
Retention Time
(min)

% RSD of Peak
Area

Flow Rate 0.9 mL/min 15.8 1.35

1.1 mL/min 13.4 1.41

Column Temperature 28 °C 14.7 0.98

32 °C 14.5 1.05

Mobile Phase B % -2% 15.1 1.62

+2% 14.2 1.58

Visualized Workflows and Pathways
Experimental Workflow for Coelogin Quantification
The overall experimental process, from sample preparation to final data analysis, is outlined

below.
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Caption: Workflow for HPLC quantification of Coelogin.
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Hypothetical Signaling Pathway Modulated by Coelogin
Phenanthrene derivatives from medicinal plants have been reported to possess anti-

inflammatory and anti-cancer activities. A common pathway involved in these processes is the

NF-κB signaling cascade. The following diagram illustrates a hypothetical mechanism where

Coelogin may exert an inhibitory effect on this pathway.
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Hypothetical Inhibition of NF-κB Pathway by Coelogin
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Caption: Hypothetical inhibition of the NF-κB pathway by Coelogin.
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Conclusion
This application note presents a simple, accurate, and reliable reversed-phase HPLC method

for the quantification of Coelogin in Coelogyne cristata extracts. The method has been

thoroughly validated according to ICH guidelines and has demonstrated excellent linearity,

accuracy, precision, and robustness. The short run time and straightforward sample

preparation make this method highly suitable for the routine analysis and quality control of

Coelogin in raw materials and herbal formulations, as well as for supporting further

pharmacological and clinical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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